![molecular formula C7H14ClF2N B2736642 2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride CAS No. 2241139-00-2](/img/structure/B2736642.png)
2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride
Overview
Description
“2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride” is a chemical compound used in scientific research . It offers unique properties for various applications, including drug discovery and synthesis.
Molecular Structure Analysis
The InChI code for this compound is1S/C7H13F2N.ClH/c8-7(9)6-3-5(4-6)1-2-10;/h5-7H,1-4,10H2;1H . This indicates that the molecule consists of a cyclobutyl ring with a difluoromethyl group attached, along with an ethanamine group. The compound forms a salt with hydrochloride, as indicated by the .ClH in the InChI code . Physical And Chemical Properties Analysis
This compound has a molecular weight of 185.64 . It is a solid at room temperature and is typically stored at 4 degrees Celsius .Scientific Research Applications
Organic Acids in Industrial Applications
Research on organic acids, like formic, acetic, citric, and lactic acids, demonstrates their role in industrial processes, including oil and gas operations, particularly in acidizing jobs for formation damage removal and dissolution. These acids serve as alternatives to hydrochloric acid, mitigating issues such as high corrosion rates and lack of penetration in high-temperature applications. Organic acids can also be used for dissolving drilling mud filter cakes and as iron sequestering agents, showing their wide-ranging applications in industry (Alhamad et al., 2020).
Cyclodextrin-based Nanosponges
Cyclodextrin-based nanosponges (CD-NS) represent an innovative class of nanostructured materials with applications in pharmaceuticals, cosmetics, and environmental control. Their ability to form complexes with various molecules can improve the solubility of poorly water-soluble substances and protect degradable materials, highlighting their potential in delivering and stabilizing chemical compounds (Sherje et al., 2017).
Environmental Degradation of Chemicals
The microbial degradation of polyfluoroalkyl chemicals in the environment has been extensively studied, with implications for understanding the fate of persistent organic pollutants. Research into the degradation pathways, half-lives, and defluorination potential of these chemicals informs environmental management and pollution mitigation strategies, which could be relevant for the environmental impact assessment of 2-[3-(Difluoromethyl)cyclobutyl]ethanamine; hydrochloride (Liu & Mejia Avendaño, 2013).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
2-[3-(difluoromethyl)cyclobutyl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F2N.ClH/c8-7(9)6-3-5(4-6)1-2-10;/h5-7H,1-4,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWPURGYTMRLJHS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1C(F)F)CCN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClF2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2241139-00-2 |
Source
|
| Record name | 2-[3-(difluoromethyl)cyclobutyl]ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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